2-((5-(4-(1-naphthoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[5-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H23N5O3S2/c30-21(25-15-18-7-4-14-32-18)16-33-24-27-26-23(34-24)29-12-10-28(11-13-29)22(31)20-9-3-6-17-5-1-2-8-19(17)20/h1-9,14H,10-13,15-16H2,(H,25,30)
• InChI Key: CIWUGEUFDSDYJY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(S2)SCC(=O)NCC3=CC=CO3)C(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H23N5O3S2
• Molecular Weight: 493.6 g/mol

Description

2-((5-(4-(1-naphthoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C24H23N5O3S2 and its molecular weight is 493.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds containing elements like thiadiazole and piperazine have been synthesized and evaluated for their biological activities. For instance, novel 1,3,4-thiadiazole amide compounds containing piperazine were synthesized and showed inhibitory effects on certain pathogens and potential antiviral activity against tobacco mosaic virus (Xia, 2015). This research highlights the potential of such compounds in developing treatments for bacterial and viral infections.

Anticancer and Antiangiogenic Activities

Research on naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus, which shares structural similarities with the compound , has shown promising effects against bacteria, fungi, and in anticancer applications. Compounds derived from naphtho[2,1-b]furan have been synthesized and found to possess significant antimicrobial and anticancer activities (El-Wahab et al., 2011). These findings suggest the potential utility of such compounds in combating cancer and microbial infections.

Antimicrobial Activities

Several studies have focused on the synthesis of compounds with potential antimicrobial properties. For example, novel derivatives containing thiadiazole and piperazine structures have been synthesized and evaluated for their antimicrobial activities. Such studies reveal that these compounds exhibit significant activity against various microorganisms, indicating their potential as antimicrobial agents (Hamama et al., 2017).

Antileishmanial Activity

Compounds with structural similarities to the query compound have also been investigated for their antileishmanial activities. A study on 5-(5-nitrofuran-2-y1)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents found significant activity against Leishmania major. This suggests the potential of such compounds in the treatment of leishmaniasis, a parasitic disease (Tahghighi et al., 2011).